Cas no 1312693-69-8 (4,6-dichloro-7-fluoro-1H,2H,3H-pyrrolo[3,4-c]pyridin-3-one)

• Product Name: 4,6-dichloro-7-fluoro-1H,2H,3H-pyrrolo[3,4-c]pyridin-3-one
• CAS No: 1312693-69-8
• MF: C₇H₃Cl₂FN₂O
• MW: 221.015922784805
• MDL: MFCD20486199
• CID: 2093138
• PubChem ID: 58317545
• Update Time: 2025-04-21

4,6-dichloro-7-fluoro-1H,2H,3H-pyrrolo[3,4-c]pyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-7-fluoro-1H-pyrrolo[3,4-c]pyridin-3(2H)-one
• 4,6-dichloro-7-fluoro-1,2-dihydro-3h-pyrrolo[3,4-c]pyridin-3-one
• 4,6-dichloro-7-fluoro-1H,2H,3H-pyrrolo[3,4-c]pyridin-3-one
• 1312693-69-8
• 3H-Pyrrolo[3,4-c]pyridin-3-one, 4,6-dichloro-7-fluoro-1,2-dihydro-
• 4,6-DICHLORO-7-FLUORO-1H,2H-PYRROLO[3,4-C]PYRIDIN-3-ONE
• MFCD20486199
• A1-29005
• 4,6-dichloro-7-fluoro-1,2-dihydropyrrolo[3,4-c]pyridin-3-one
• DB-194091
• SY273825
• BS-42728
• F17148
• XDMWQSCKMZHECI-UHFFFAOYSA-N
• 4,6-Dichloro-7-fluoro-1H-pyrrolo[3,4-c]pyridin-3 (2H)-one
• SB32782
• SCHEMBL1989797

• MDL： MFCD20486199
• Inchi： 1S/C7H3Cl2FN2O/c8-5-3-2(1-11-7(3)13)4(10)6(9)12-5/h1H2,(H,11,13)
• InChI Key： XDMWQSCKMZHECI-UHFFFAOYSA-N
• SMILES： ClC1C2C(NCC=2C(=C(N=1)Cl)F)=O

Computed Properties

• Exact Mass: 219.9606463g/mol
• Monoisotopic Mass: 219.9606463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.669±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.49 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines